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Compound of Interest

Compound Name: (4-Amino-3-chlorophenyl)methanol
CAS No.: 113372-69-3
Cat. No.: B169318
Get Quote
. J

Executive Summary & Core Directive

(4-Amino-3-chlorophenyl)methanol (CAS: 113372-67-1) is a functionalized aniline derivative
widely used as an intermediate in pharmaceutical synthesis. Its dual functionality (primary
amine and benzyl alcohol) combined with a halogen substituent presents specific stability and
disposal challenges.

The Core Directive: This compound must be managed as Halogenated Organic Waste. Under
no circumstances shall this material be discharged into municipal wastewater systems. Its
chlorinated nature requires high-temperature incineration with acid gas scrubbing to prevent
the release of toxic dioxins and hydrochloric acid.

Chemical Profile & Hazard Assessment
Understanding the "Why" behind the safety protocols.

The presence of the amine group makes this compound sensitive to oxidation (darkening over
time), while the chlorine atom dictates its classification as a halogenated pollutant.
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Data

Operational Implication

Chemical Name

(4-Amino-3-

chlorophenyl)methanol

Use full name on all waste

tags.

CAS Number

113372-67-1

Unique identifier for

inventory/EHS tracking.

Molecular Formula

C7HsCINO

Contains Nitrogen and

Chlorine.

Physical State

Solid (Powder/Crystalline)

Inhalation hazard (dust). Use

weigh boats/funnels.

Solubility

DMSO, Methanol, Ethanol

Use alcohols for spill

cleanup/wiping.

Primary Hazards

Irritant (Skin/Eye/Lung),
Aquatic Toxicity

H315, H319, H335. Treat as

environmentally persistent.

Incompatibilities

Strong Oxidizers, Acid
Chlorides, Anhydrides

Risk of exothermic reaction.
Do not store with nitric acid or

peroxides.

Pre-Disposal Handling & Storage

To minimize waste volume and prevent degradation before use:

o Storage Environment: Store in a cool, dry place (2-8°C recommended) under an inert

atmosphere (Argon/Nitrogen) if possible. Anilines oxidize and darken upon air exposure.

e Segregation: Keep physically separate from oxidizing acids (e.g., Nitric, Perchloric) to

prevent potential ignition or formation of toxic N-oxides.

o Container Choice: Amber glass is preferred to prevent photodegradation.

Disposal Workflow & Logic

The disposal pathway is strictly governed by the Halogenated nature of the compound. Mixing

halogenated waste with non-halogenated solvents (like Acetone or Ethanol) significantly
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increases the disposal cost for the entire container because the entire volume must be treated
as halogenated.

The Segregation Rule

o Stream A (Halogenated): Contains (4-Amino-3-chlorophenyl)methanol, DCM, Chloroform,
Chlorobenzene.

o Stream B (Non-Halogenated): Acetone, Methanol, Ethyl Acetate, Toluene.[1]
o Stream C (Aqueous): Water-based buffers.

CRITICAL: If you dissolve (4-Amino-3-chlorophenyl)methanol in Acetone to clean a flask,
that Acetone must now be poured into the Halogenated waste stream.

Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Solid (Excess Reagent)

» Do not dissolve the solid unnecessarily. Solid waste is cheaper to incinerate than liquid
waste.

o Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth HDPE jar.
o Label the inner container clearly.[2]

o Place this container into the lab's designated Solid Hazardous Waste drum.

Scenario B: Disposing of Reaction Mixtures (Liquid)

o Assess the Solvent: If the reaction solvent was halogenated (e.g., DCM), pour directly into
the Halogenated Waste carboy.

e Cross-Contamination: If the solvent was non-halogenated (e.g., Methanol), the presence of
the chlorinated solute (CAS 113372-67-1) forces the entire mixture into the Halogenated
Waste stream.

» pH Check: Ensure the waste solution is not highly acidic (< pH 2) or basic (> pH 12).
Neutralize if necessary to prevent container corrosion, but only if standard lab protocol
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permits.

Scenario C: Spill Cleanup

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use a N95 or
P100 respirator.

o Containment: If solid, cover with wet paper towels to prevent dust dispersion, then scoop up.

e Solubilization: Wipe the surface with a paper towel soaked in Ethanol or Methanol (the
compound is soluble in alcohols).

» Disposal: Place all contaminated paper towels, gloves, and scoopers into a bag. Tag as
"Solid Debris contaminated with Halogenated Organics."

Decision Logic Diagram

This workflow ensures compliance with RCRA (Resource Conservation and Recovery Act)
standards for halogenated solvents.
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Waste Generation:
(4-Amino-3-chlorophenyl)methanol

Determine Physical State

Solid (Powder/Crystal) Liquid (Solution)

Pack in HDPE Jar or

Double Bag Identify Primary Solvent

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (MeOH, Acetone, Water)

Y

Label: 'Solid Waste - Toxic/lIrritant'
List CAS: 113372-67-1

MUST GO TO:
Halogenated Waste Stream

Complete Waste Tag:
Check 'Halogenated'
List all constituents

EHS Pickup / Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and disposal of (4-Amino-3-
chlorophenyl)methanol. Note that non-halogenated solvents become halogenated waste
streams once this compound is introduced.

Regulatory & Compliance Context
EPA/RCRA Classification

While this specific CAS is not explicitly "P-listed” (Acutely Toxic) or "U-listed" (Toxic) by default
in 40 CFR 261.33, it is a derivative of aniline and a chlorinated hydrocarbon.

o Characteristic Waste: It likely meets criteria for toxicity if leached.

o F-List Consideration: If spent solvents (like Methylene Chloride) are used with it, the waste is
FO02 (Spent Halogenated Solvents).[3]

» Best Practice: Treat as "Hazardous Waste - Toxic, Irritant, Halogenated."

Incineration Requirement

Because of the chlorine content, this waste cannot be fuel-blended for energy recovery in
standard cement kilns unless they are equipped for halogen handling. It typically requires
Rotary Kiln Incineration with secondary combustion chambers and scrubbers to neutralize the
HCI gas generated during combustion [1].

Emergency Procedures

» Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.
Consult a physician (aniline derivatives can absorb through membranes).

» Skin Contact: Wash with soap and water. Do not use ethanol on skin, as it may enhance
transdermal absorption of the aniline derivative.

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

References

o United States Environmental Protection Agency (EPA).Hazardous Waste Management:
Solvents and Halogenated Organics. RCRA Orientation Manual. Available at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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